Cas no 2229388-80-9 (1-(3,4-Dihydroxyphenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3,4-Dihydroxyphenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 2229388-80-9
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• CID: 5767980
• PubChem ID: 165712746
• Update Time: 2025-11-05

1-(3,4-Dihydroxyphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydroxyphenyl)-2,2,2-trifluoroethan-1-one
• 2229388-80-9
• EN300-1946372
• 1-(3,4-Dihydroxyphenyl)-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C8H5F3O3/c9-8(10,11)7(14)4-1-2-5(12)6(13)3-4/h1-3,12-13H
• InChI Key： WDLOPXLIDWMGFC-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)O)O)=O)(F)F

Computed Properties

• Exact Mass: 206.01907850g/mol
• Monoisotopic Mass: 206.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(3,4-Dihydroxyphenyl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(3,4-Dihydroxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 2229388-80-9)

1-(3,4-Dihydroxyphenyl)-2,2,2-trifluoroethan-1-one, with the CAS number 2229388-80-9, is a fluorinated aromatic ketone that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its trifluoroethyl group and catechol moiety, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry and drug development. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules like dopamine and flavonoids, which are pivotal in neurological and antioxidant studies.

The growing demand for fluorinated organic compounds in modern therapeutics has propelled the exploration of CAS 2229388-80-9. Fluorination often enhances metabolic stability and bioavailability, a trend highlighted in recent AI-driven drug discovery platforms. Users frequently search for terms such as "fluorinated ketones in medicine" or "catechol derivatives applications," reflecting the compound's relevance in cutting-edge research. Its role in modulating enzyme activity and receptor binding is also a hot topic in academic forums and patent literature.

From a synthetic perspective, 1-(3,4-Dihydroxyphenyl)-2,2,2-trifluoroethan-1-one is synthesized via Friedel-Crafts acylation or oxidative methods, with yields optimized through green chemistry protocols. Environmental concerns have driven searches for "eco-friendly synthesis of fluorinated ketones," aligning with global sustainability goals. Analytical techniques like HPLC and NMR are critical for purity assessment, as impurities may affect downstream applications in preclinical studies.

In the context of drug design, this compound's hydrogen-bonding capacity and electrophilic carbonyl group make it a versatile scaffold. Computational studies, including molecular docking, suggest its potential as a kinase inhibitor or neuroprotective agent. Such findings resonate with searches like "small molecules for neurodegenerative diseases"—a trending query due to rising global health challenges. However, further in vivo validation is needed to confirm these hypotheses.

Beyond pharmaceuticals, CAS 2229388-80-9 finds niche applications in material science, particularly in designing UV-absorbing polymers or chelating agents. Its catechol structure mimics mussel-adhesive proteins, inspiring biomimetic material innovations. This interdisciplinary appeal is evident in search trends combining "bioinspired materials" and "fluorinated aromatics."

Regulatory and safety profiles of 1-(3,4-Dihydroxyphenyl)-2,2,2-trifluoroethan-1-one remain under study, with preliminary data indicating low acute toxicity. Nonetheless, proper handling protocols are emphasized in MSDS documentation, a common search term among industrial users. The compound's stability under various pH conditions is another frequently queried aspect, crucial for formulation scientists.

In summary, 2229388-80-9 represents a multifaceted compound bridging medicinal chemistry, materials engineering, and sustainable synthesis. Its alignment with trending scientific inquiries—from AI-aided molecular design to green manufacturing—ensures its continued prominence in research pipelines. Future studies may unlock novel applications, further solidifying its role in advancing science and technology.